1-(2,6-Dimethylphenoxy)-2-Propanamine
1-(2,6-Dimethylphenoxy)-2-Propanamine
Mexiletine is a local anesthetic and antiarrhythmic (Class IB) agent structurally related to lidocaine. Mexiletine exerts its antiarrhythmic effect by inhibiting the inward sodium current in cardiac cells, thereby reducing the rate of rise of the cardiac action potential (phase 0) and decreases automaticity in the Purkinje fibers. This slows nerve impulses in the heart and stabilizes the heartbeat. Mexiletine's anesthetic activity is due to its ability to block sodium influx in peripheral nerves, thereby reducing the rate and intensity of pain impulses reaching the central nervous system.
Mexiletine is an oral antiarrhythmic agent that is used for suppression of ventricular arrhythmias. Long term mexiletine therapy is associated with a low rate of serum enzyme elevations and is a rare cause of clinically apparent acute liver injury.
Mexiletine, also known as mexitil PL or novo mexiletine, belongs to the class of organic compounds known as phenol ethers. These are aromatic compounds containing an ether group substituted with a benzene ring. Mexiletine is a drug which is used for the treatment of ventricular tachycardia and symptomatic premature ventricular beats, and prevention of ventricular fibrillation. Mexiletine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Mexiletine has been detected in multiple biofluids, such as urine and blood. Within the cell, mexiletine is primarily located in the cytoplasm and membrane (predicted from logP). In humans, mexiletine is involved in the mexiletine action pathway.
Mexiletine is an oral antiarrhythmic agent that is used for suppression of ventricular arrhythmias. Long term mexiletine therapy is associated with a low rate of serum enzyme elevations and is a rare cause of clinically apparent acute liver injury.
Mexiletine, also known as mexitil PL or novo mexiletine, belongs to the class of organic compounds known as phenol ethers. These are aromatic compounds containing an ether group substituted with a benzene ring. Mexiletine is a drug which is used for the treatment of ventricular tachycardia and symptomatic premature ventricular beats, and prevention of ventricular fibrillation. Mexiletine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Mexiletine has been detected in multiple biofluids, such as urine and blood. Within the cell, mexiletine is primarily located in the cytoplasm and membrane (predicted from logP). In humans, mexiletine is involved in the mexiletine action pathway.
Brand Name:
Vulcanchem
CAS No.:
180966-61-4
VCID:
VC0070256
InChI:
InChI=1S/C11H17NO/c1-8-5-4-6-9(2)11(8)13-7-10(3)12/h4-6,10H,7,12H2,1-3H3
SMILES:
CC1=C(C(=CC=C1)C)OCC(C)N
Molecular Formula:
C11H17NO
Molecular Weight:
179.26 g/mol
1-(2,6-Dimethylphenoxy)-2-Propanamine
CAS No.: 180966-61-4
Main Products
VCID: VC0070256
Molecular Formula: C11H17NO
Molecular Weight: 179.26 g/mol
CAS No. | 180966-61-4 |
---|---|
Product Name | 1-(2,6-Dimethylphenoxy)-2-Propanamine |
Molecular Formula | C11H17NO |
Molecular Weight | 179.26 g/mol |
IUPAC Name | 1-(2,6-dimethylphenoxy)propan-2-amine |
Standard InChI | InChI=1S/C11H17NO/c1-8-5-4-6-9(2)11(8)13-7-10(3)12/h4-6,10H,7,12H2,1-3H3 |
Standard InChIKey | VLPIATFUUWWMKC-UHFFFAOYSA-N |
SMILES | CC1=C(C(=CC=C1)C)OCC(C)N |
Canonical SMILES | CC1=C(C(=CC=C1)C)OCC(C)N |
Melting Point | 203-205 °C 204.0 °C 203-205°C |
Physical Description | Solid |
Description | Mexiletine is a local anesthetic and antiarrhythmic (Class IB) agent structurally related to lidocaine. Mexiletine exerts its antiarrhythmic effect by inhibiting the inward sodium current in cardiac cells, thereby reducing the rate of rise of the cardiac action potential (phase 0) and decreases automaticity in the Purkinje fibers. This slows nerve impulses in the heart and stabilizes the heartbeat. Mexiletine's anesthetic activity is due to its ability to block sodium influx in peripheral nerves, thereby reducing the rate and intensity of pain impulses reaching the central nervous system. Mexiletine is an oral antiarrhythmic agent that is used for suppression of ventricular arrhythmias. Long term mexiletine therapy is associated with a low rate of serum enzyme elevations and is a rare cause of clinically apparent acute liver injury. Mexiletine, also known as mexitil PL or novo mexiletine, belongs to the class of organic compounds known as phenol ethers. These are aromatic compounds containing an ether group substituted with a benzene ring. Mexiletine is a drug which is used for the treatment of ventricular tachycardia and symptomatic premature ventricular beats, and prevention of ventricular fibrillation. Mexiletine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Mexiletine has been detected in multiple biofluids, such as urine and blood. Within the cell, mexiletine is primarily located in the cytoplasm and membrane (predicted from logP). In humans, mexiletine is involved in the mexiletine action pathway. |
Related CAS | 5370-01-4 (hydrochloride) |
Solubility | 8.25 mg/mL 5.38e-01 g/L |
Synonyms | KO 1173 KO-1173 KO1173 KOE 1173 KOE-1173 KOE1173 Mexiletene Mexiletine Mexiletine Hydrochloride Mexitil Mexitil PL Mexityl Novo Mexiletine Novo-Mexiletine |
PubChem Compound | 4178 |
Last Modified | Nov 11 2021 |
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